Cas no 188569-54-2 (Quinazoline, 6,8-dichloro-4-methoxy-)

6,8-Dichloro-4-methoxyquinazoline is a versatile heterocyclic compound characterized by its quinazoline core substituted with chlorine atoms at the 6 and 8 positions and a methoxy group at the 4 position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chlorine groups enhance its electrophilic properties, facilitating nucleophilic substitution reactions, while the methoxy group contributes to stability and solubility. Its well-defined molecular framework is advantageous for constructing complex bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's high purity and consistent performance ensure reliability in research and industrial applications.

Quinazoline, 6,8-dichloro-4-methoxy- structure

188569-54-2 structure

Product Name:Quinazoline, 6,8-dichloro-4-methoxy-

CAS No:188569-54-2

MF:C₉H₆Cl₂N₂O

MW:229.062739849091

CID:3841413

PubChem ID:11009729

Update Time:2025-05-28

Quinazoline, 6,8-dichloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

- Quinazoline, 6,8-dichloro-4-methoxy-
- 6,8-Dichloro-4-methoxy-quinazoline
- 6,8-dichloro-4-methoxyquinazoline
- 6,8-dichloro-4 methoxy-quinazoline
- 188569-54-2
- Inchi： 1S/C9H6Cl2N2O/c1-14-9-6-2-5(10)3-7(11)8(6)12-4-13-9/h2-4H,1H3
- InChI Key： QVJUPPHBYCPSRA-UHFFFAOYSA-N
- SMILES： N1=C2C(C=C(Cl)C=C2Cl)=C(OC)N=C1

Computed Properties

Exact Mass: 227.9857182Da
Monoisotopic Mass: 227.9857182Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 35Å²

Quinazoline, 6,8-dichloro-4-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0702-50mg	6,8-Dichloro-4-methoxy-quinazoline	188569-54-2	96%	50mg	¥3480.09	2024-04-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0702-100mg	6,8-Dichloro-4-methoxy-quinazoline	188569-54-2	96%	100mg	¥6103.27	2024-04-19
eNovation Chemicals LLC	Y1293732-50mg	6,8-Dichloro-4-methoxy-quinazoline	188569-54-2	95%	50mg	$455	2025-02-25
eNovation Chemicals LLC	Y1293732-100mg	6,8-Dichloro-4-methoxy-quinazoline	188569-54-2	95%	100mg	$780	2025-02-25
eNovation Chemicals LLC	Y1293732-50mg	6,8-Dichloro-4-methoxy-quinazoline	188569-54-2	95%	50mg	$455	2024-07-28
eNovation Chemicals LLC	Y1293732-100mg	6,8-Dichloro-4-methoxy-quinazoline	188569-54-2	95%	100mg	$780	2024-07-28
eNovation Chemicals LLC	Y1293732-100mg	6,8-Dichloro-4-methoxy-quinazoline	188569-54-2	95%	100mg	$780	2025-02-26
eNovation Chemicals LLC	Y1293732-50mg	6,8-Dichloro-4-methoxy-quinazoline	188569-54-2	95%	50mg	$455	2025-02-26